Cas no 3413-74-9 (4-imidazolecarboxamide, 5-(butyl-1-triazeno)-)

• Product Name: 4-imidazolecarboxamide, 5-(butyl-1-triazeno)-
• CAS No: 3413-74-9
• MF: C₈H₁₄N₆O
• MW: 210.23636007309
• CID: 918779
• PubChem ID: 210420
• Update Time: 2025-04-19

4-imidazolecarboxamide, 5-(butyl-1-triazeno)- Chemical and Physical Properties

Names and Identifiers

• 4-imidazolecarboxamide, 5-(butyl-1-triazeno)-
• (5Z)-5-(butylaminohydrazinylidene)imidazole-4-carboxamide
• 5-(3-butyl-triazenyl)-1(3)H-imidazole-4-carboxylic acid amide
• 5-(3-n-Butyl-triazen-(2)-yl)-imidazol-4-carbonsaeureamid
• AC1O3UMF
• NSC403070
• NSC-403070
• 3413-74-9
• DTXSID10422830

• Inchi： 1S/C8H14N6O/c1-2-3-4-12-14-13-8-6(7(9)15)10-5-11-8/h5H,2-4H2,1H3,(H2,9,15)(H,10,11)(H,12,13)
• InChI Key： OPJQRGVUQOTCSJ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(N=CN1)N/N=N/CCCC)N

Computed Properties

• Exact Mass: 210.12312
• Monoisotopic Mass: 210.122909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 1.8

Experimental Properties

• Density: 1.4
• Boiling Point: 342.9°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.651
• PSA: 105.29
• LogP: 1.98820